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Compound of Interest

Compound Name: FK962

CAS No.: 283167-06-6

Cat. No.: B2693539

Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

The proper disposal of the investigational compound FK962 is a critical component of

laboratory safety and environmental responsibility. While specific disposal instructions for

FK962 are not extensively documented, a conservative approach, treating it as a hazardous

chemical waste, is recommended to ensure the safety of personnel and compliance with

regulations. This guide provides a comprehensive overview of the recommended disposal

procedures for FK962, based on established protocols for handling chemical waste in a

laboratory setting.

Key Data for FK962
For safe handling and storage, it is essential to be aware of the key properties of FK962. The

following table summarizes important quantitative data for this compound.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b2693539#bc-rfq
https://www.benchchem.com/product/b2693539/docs?utm_src=pdf-body#proper-disposal-of-fk962-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b2693539/docs?utm_src=pdf-body#proper-disposal-of-fk962-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b2693539/docs?utm_src=pdf-body#proper-disposal-of-fk962-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b2693539/docs?utm_src=pdf-body#proper-disposal-of-fk962-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b2693539/docs?utm_src=pdf-body#proper-disposal-of-fk962-a-guide-for-laboratory-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2693539?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₁₄H₁₇FN₂O₂

Molecular Weight 264.30 g/mol

Appearance White to off-white solid

Storage (Powder) -20°C for 3 years, or 4°C for 2 years

Storage (In Solvent) -80°C for 6 months, or -20°C for 1 month

Step-by-Step Disposal Protocol for FK962
The following procedures are based on general best practices for the disposal of hazardous

laboratory chemicals. Always consult your institution's Environmental Health and Safety (EHS)

department for specific guidelines and requirements.

1. Personal Protective Equipment (PPE): Before handling FK962 for disposal, ensure you are

wearing appropriate PPE:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

A lab coat

2. Waste Collection:

Solid Waste: Collect any solid FK962, contaminated weighing boats, absorbent paper, and

contaminated PPE (such as gloves) in a designated hazardous waste container. This

container should be made of a compatible material, such as high-density polyethylene

(HDPE).

Liquid Waste: Solutions containing FK962 should be collected in a separate, clearly labeled

hazardous waste container. Do not mix with other incompatible waste streams.

Sharps: Any chemically contaminated sharps, such as needles or pipette tips, must be

disposed of in a labeled, puncture-proof sharps container.
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3. Labeling: All hazardous waste containers must be clearly labeled with a hazardous waste

tag. The label should include:

The words "Hazardous Waste"

The full chemical name: "FK962"

The approximate concentration and quantity of the waste

The date the waste was first added to the container

The name of the principal investigator or lab contact

4. Storage: Store the sealed hazardous waste container in a designated satellite accumulation

area within the laboratory. This area should be under the control of the laboratory personnel

and away from general traffic. Ensure the container is kept closed except when adding waste.

5. Disposal Request: Once the waste container is full, or in accordance with your institution's

policies, submit a request for waste pickup to your EHS department. Do not dispose of FK962
down the drain or in the regular trash.

Experimental Protocol: Disposal of FK962 from a
Cell-Based Assay
This section provides a detailed methodology for the disposal of waste generated from a typical

cell-based assay involving FK962.

Objective: To assess the effect of FK962 on a specific signaling pathway in a cultured cell line.

Methodology:

Preparation of FK962 Stock Solution: A 10 mM stock solution of FK962 is prepared by

dissolving the appropriate amount of the compound in dimethyl sulfoxide (DMSO).

Cell Culture and Treatment: Cells are cultured in multi-well plates. The culture medium is

then replaced with fresh medium containing various concentrations of FK962 (e.g., 1 nM, 10

nM, 100 nM, 1 µM).
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Incubation: The cells are incubated with the FK962-containing medium for a specified period

(e.g., 24 hours).

Assay Procedure: Following incubation, the medium is aspirated, and the cells are lysed for

subsequent analysis (e.g., Western blotting, qPCR).

Disposal of Waste from the Protocol:

FK962-containing media: The aspirated cell culture medium containing FK962 must be

collected as hazardous liquid chemical waste. Pipette the media from the wells into a

designated waste container.

Contaminated Pipette Tips: All pipette tips used to handle the FK962 stock solution and the

treatment media are considered contaminated and must be placed in a chemically

contaminated sharps container.

Multi-well Plates: The used multi-well plates are also considered contaminated solid waste

and should be disposed of in the designated solid hazardous waste container.

Unused Stock Solution: Any remaining FK962 stock solution should be disposed of as

hazardous liquid chemical waste.

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of FK962 waste

generated in a laboratory setting.
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Caption: Workflow for the safe disposal of FK962 waste.

By adhering to these procedures, researchers and laboratory personnel can ensure the safe

and compliant disposal of FK962, minimizing risks to themselves and the environment.

To cite this document: BenchChem. [Proper Disposal of FK962: A Guide for Laboratory
Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2693539/docs#proper-disposal-of-fk962-a-guide-for-
laboratory-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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